Cas no 885275-16-1 (2,3,4,5-tetrahydro-1H-benzobazepin-5-amine)

• Product Name: 2,3,4,5-tetrahydro-1H-benzobazepin-5-amine
• CAS No: 885275-16-1
• MF: C₁₀H₁₄N₂
• MW: 162.231562137604
• MDL: MFCD06738695
• CID: 711222
• PubChem ID: 51358512
• Update Time: 2025-11-01

2,3,4,5-tetrahydro-1H-benzobazepin-5-amine Chemical and Physical Properties

Names and Identifiers

• 1H-1-Benzazepin-5-amine,2,3,4,5-tetrahydro-
• 2,3,4,5-tetrahydro-1H-1-benzazepin-5-amine
• 2,3,4,5-Tetrahydro-1H-benzo[b]azepin-5-ylamine
• 1H-1-Benzazepin-5-amine,2,3,4,5-tetrahydro
• S14-2103
• 1H-1-Benzazepin-5-amine, 2,3,4,5-tetrahydro-
• 2,3,4,5-tetrahydro-1H-benzo[b]azepin-5-aMine
• 2,3,4,5-tetrahydro-1H-benzobazepin-5-amine

• MDL： MFCD06738695
• Inchi： 1S/C10H14N2/c11-9-5-3-7-12-10-6-2-1-4-8(9)10/h1-2,4,6,9,12H,3,5,7,11H2
• InChI Key： HWCKTLUUWDOMTP-UHFFFAOYSA-N
• SMILES： N1C2=CC=CC=C2C(N)CCC1

Computed Properties

• Exact Mass: 162.11600
• Monoisotopic Mass: 162.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.3

Experimental Properties

• Density: 1.029
• Boiling Point: 283°C at 760 mmHg
• Flash Point: 145°C
• Refractive Index: 1.546
• PSA: 38.05000
• LogP: 2.73040
• pka: 9.96±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzazepines Benzazepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzazepines

Additional information on 2,3,4,5-tetrahydro-1H-benzobazepin-5-amine

Comprehensive Overview of 2,3,4,5-Tetrahydro-1H-Benzobazepin-5-Amine (CAS No. 885275-16-1): Properties, Applications, and Research Insights

2,3,4,5-Tetrahydro-1H-benzobazepin-5-amine (CAS No. 885275-16-1) is a structurally unique heterocyclic compound that has garnered significant attention in pharmaceutical and chemical research. This bicyclic amine, characterized by its fused benzazepine core, serves as a versatile scaffold for drug discovery and biochemical studies. Its molecular framework combines aromaticity with a flexible amine-bearing ring, enabling interactions with diverse biological targets.

Recent advancements in central nervous system (CNS) drug development have highlighted the potential of benzazepine derivatives like 885275-16-1. Researchers are particularly interested in its conformational flexibility, which allows for optimized binding to G-protein-coupled receptors (GPCRs) – a hot topic in neuropharmacology and precision medicine. The compound's structure-activity relationship (SAR) has become a focal point for studies exploring novel modulators of dopamine and serotonin receptors.

From a synthetic chemistry perspective, 2,3,4,5-tetrahydro-1H-benzobazepin-5-amine presents interesting challenges and opportunities. Its synthesis typically involves multistep organic transformations, including key ring-closing reactions and stereoselective reductions. The pharmaceutical industry has shown growing interest in developing more efficient green chemistry approaches to produce this scaffold, aligning with current trends in sustainable drug manufacturing.

The compound's physicochemical properties make it particularly valuable for medicinal chemistry optimization. With a balanced lipophilicity profile (predicted LogP ~2.1) and hydrogen-bonding capacity, it demonstrates favorable drug-like characteristics according to Lipinski's rule of five. These properties contribute to its blood-brain barrier permeability – a crucial factor for CNS-targeting therapeutics, which remains a major focus area in neurodegenerative disease research.

Emerging computational chemistry studies utilizing molecular docking and AI-assisted drug design have identified 885275-16-1 as a promising lead compound for various neurological indications. The scientific community has particularly noted its potential in allosteric modulation strategies – a cutting-edge approach in GPCR-targeted drug discovery that offers advantages over traditional orthosteric binding.

Quality control and analytical characterization of 2,3,4,5-tetrahydro-1H-benzobazepin-5-amine typically employ advanced techniques such as HPLC-MS, NMR spectroscopy, and X-ray crystallography. Recent publications emphasize the importance of chiral purity analysis for this compound, as its biological activity may vary significantly between enantiomers – a critical consideration in modern asymmetric synthesis protocols.

The safety profile and ADME properties (Absorption, Distribution, Metabolism, Excretion) of benzobazepine derivatives continue to be actively investigated. Current in vitro metabolic stability studies suggest that 885275-16-1 demonstrates reasonable resistance to cytochrome P450-mediated oxidation, an important characteristic for drug candidate selection in preclinical development pipelines.

From a commercial perspective, the global market for specialty chemical intermediates like 2,3,4,5-tetrahydro-1H-benzobazepin-5-amine is expanding rapidly. This growth is driven by increasing R&D investments in neurological disorders and psychiatric medications, with particular emphasis on conditions such as Parkinson's disease, depression, and anxiety disorders – all areas where benzazepine-based therapeutics have shown historical success.

Future research directions for CAS 885275-16-1 may explore its potential in targeted protein degradation strategies or as a component of PROTAC molecules – two of the most innovative approaches in contemporary drug discovery. Additionally, its application in fluorescent probes for biological imaging represents an exciting interdisciplinary frontier combining chemistry with neuroscience research tools.